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Compound of Interest

Compound Name: 2,4-Dimethylheptan-4-ol

Cat. No.: B092151 Get Quote

Essential Safety and Handling Guide for 2,4-
Dimethylheptan-4-ol
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 2,4-
Dimethylheptan-4-ol (CAS No. 19549-77-0) in a laboratory setting. The following procedures

are based on general safety protocols for similar aliphatic alcohols and available data for

related compounds, as a comprehensive Safety Data Sheet (SDS) for this specific chemical is

not readily available. It is imperative to handle this chemical with caution and to supplement

this guidance with your institution's specific safety protocols.

Key Safety and Physical Properties
A summary of the known physical and chemical properties of 2,4-Dimethylheptan-4-ol is
provided in the table below. This information is critical for safe handling and storage.
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Property Value

CAS Number 19549-77-0

Molecular Formula C₉H₂₀O

Molecular Weight 144.257 g/mol

Boiling Point 176.6 °C at 760 mmHg[1]

Flash Point 70 °C[1]

Density 0.824 g/cm³[1]

Vapor Pressure 0.33 mmHg at 25°C[1]

Personal Protective Equipment (PPE)
Due to the potential for skin and eye irritation, as suggested by data for similar compounds, a

comprehensive PPE plan is essential.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment:

Eye and Face Protection: Chemical splash goggles or safety glasses with side shields are

mandatory. A face shield should be worn when there is a significant risk of splashing.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

any signs of degradation or puncture before use.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Full-body

protection may be required for large-scale operations.

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.
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Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize risk. The following

workflow outlines the key steps for the safe management of 2,4-Dimethylheptan-4-ol in the

laboratory.

Preparation
- Review SDS (if available)

- Don PPE
- Prepare work area

Handling
- Work in fume hood

- Avoid inhalation and contact
- Keep away from ignition sources

Proceed with caution

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from incompatibles

After use

Spill Response
- Evacuate area

- Absorb with inert material
- Place in sealed container for disposal

In case of spill

Decontamination
- Clean work surfaces

- Remove and decontaminate PPE
- Wash hands thoroughly

After use

Disposal
- Follow local regulations
- Do not pour down drain

- Use licensed waste disposal service

Dispose of contaminated PPE

Click to download full resolution via product page

Figure 1. Workflow for the safe handling and disposal of 2,4-Dimethylheptan-4-ol.
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Experimental Protocols
Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace by ensuring it is clean and uncluttered.

Aliquotting and Transfer: Use appropriate tools such as pipettes or graduated cylinders to

transfer the liquid. Avoid direct contact with skin and eyes.

Heating: If heating is required, use a water bath or heating mantle with temperature control.

Avoid open flames, as the substance is flammable.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

Storage Plan:

Store 2,4-Dimethylheptan-4-ol in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Store separately from oxidizing agents and other incompatible materials.

Spill Management:

Immediate Action: In case of a spill, evacuate the immediate area and eliminate all ignition

sources.

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth.

Cleanup: Place the absorbent material into a sealed, labeled container for disposal.

Ventilation: Ventilate the area thoroughly to disperse any residual vapors.

Disposal Plan:
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Dispose of unused 2,4-Dimethylheptan-4-ol and any contaminated materials as hazardous

waste.

Follow all local, state, and federal regulations for chemical waste disposal.

Do not dispose of this chemical down the drain.[2][3] Contact a licensed professional waste

disposal service to arrange for pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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